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Compound of Interest

Compound Name:
2,2'-Dihydroxy-4,4'-

dimethoxybenzophenone

Cat. No.: B089677 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2,2'-
Dihydroxy-4,4'-dimethoxybenzophenone (CAS No. 131-54-4), ensuring the safety of

laboratory personnel and compliance with environmental regulations. The procedures outlined

are based on established safety data sheets and general laboratory chemical waste

management guidelines.

Immediate Safety and Hazard Information
2,2'-Dihydroxy-4,4'-dimethoxybenzophenone is a light yellow to yellow crystalline powder.[1]

It is classified as an irritant to the eyes, skin, and respiratory system.[2][3] Adherence to proper

personal protective equipment (PPE) protocols is mandatory when handling this chemical.
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Identifier
Classification & Precautionary
Statements

CAS Number 131-54-4

Appearance Light yellow to yellow crystalline powder[1]

Hazard Statements

H315: Causes skin irritation.[3][4]H319: Causes

serious eye irritation.[3][4]H335: May cause

respiratory irritation.[3][4]

Signal Word Warning[3]

Primary Routes of Exposure
Inhalation of dust, skin contact, eye contact,

ingestion.[2]

Required PPE

Safety glasses with side-shields, chemical-

impermeable gloves, lab coat.[3][4] Use

adequate ventilation to keep airborne

concentrations low.[2]

First Aid (Eyes)

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present.

Seek immediate medical attention.[2][3]

First Aid (Skin)

Remove contaminated clothing. Wash off with

soap and plenty of water. Seek medical

attention.[2][3]

First Aid (Inhalation)

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2][3]

| First Aid (Ingestion) | Rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention.[3] |

Step-by-Step Disposal Protocol
Disposal of 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone must be handled as hazardous

chemical waste. It must not be disposed of down the drain or in regular trash.[5]
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Methodology 1: Disposal of Solid Chemical Waste
Waste Collection:

Carefully sweep or vacuum the solid material. Avoid generating dust.[2]

Place the chemical waste into a suitable, clearly labeled, and sealable hazardous waste

container.[2] Plastic containers are generally preferred for chemical waste.[5]

Ensure the container is made of a material that is compatible with the chemical.

Container Labeling and Storage:

Label the waste container clearly with "Hazardous Waste" and the full chemical name:

"2,2'-Dihydroxy-4,4'-dimethoxybenzophenone".

Store the sealed container in a designated and inspected Satellite Accumulation Area

(SAA) at or near the point of generation.[5][6]

Ensure waste is segregated from incompatible materials, such as strong oxidizing agents.

[6]

Arranging for Final Disposal:

Do not attempt to treat the chemical waste yourself.

Contact your institution's Environmental Health and Safety (EHS) or Office of Clinical and

Research Safety (OCRS) to arrange for pickup and disposal via the hazardous waste

collection program.[5][7]

The waste will be handled by a licensed disposal company, likely through high-

temperature incineration in a unit equipped with a scrubber.[4]

Methodology 2: Management of Spills and Contaminated
Materials

Immediate Spill Response:
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Evacuate personnel from the immediate area if the spill is large or dust is generated.

Ensure adequate ventilation.[2]

Wearing appropriate PPE, dampen the solid spill material with alcohol to minimize dust.[8]

Cleanup and Collection:

Use an absorbent material, such as absorbent paper dampened with alcohol, to pick up

the spilled substance.[8]

Place all contaminated materials (absorbent paper, gloves, etc.) into a vapor-tight plastic

bag or a designated hazardous waste container.[8] All materials used in the spill cleanup

must also be treated as hazardous waste.[7]

Solvent-wash all contaminated surfaces with alcohol, followed by a thorough wash with a

strong soap and water solution.[8]

Disposal:

Seal and label the container holding the spill cleanup materials as described in the

protocol above.

Arrange for collection through your institution's EHS or equivalent department.

Methodology 3: Disposal of Empty Containers
Decontamination:

An empty container that held 2,2'-Dihydroxy-4,4'-dimethoxybenzophenone must be

managed as hazardous waste unless properly decontaminated.

Triple-rinse the container with a suitable solvent (e.g., alcohol or water) that can remove

the chemical residue.[7]

Rinsate Collection:
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Crucially, the rinsate from the cleaning process must be collected and disposed of as

hazardous waste.[7] Collect all rinsate in a labeled hazardous waste container.

Final Container Disposal:

Once triple-rinsed, deface or remove the original chemical label and remove the cap.[7]

The container may then be disposed of as regular trash.[7]

Disposal Workflow Visualization
The following diagram illustrates the procedural flow for the proper disposal of 2,2'-Dihydroxy-
4,4'-dimethoxybenzophenone.
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Phase 1: Preparation & Collection

Phase 2: On-Site Management

Phase 3: Final Disposition

Waste Generation
(Solid Chemical / Spill Debris)

Don Appropriate PPE
(Gloves, Eye Protection)

Step 1

Place Waste in Compatible,
Sealable Container

Step 2

Label Container:
'Hazardous Waste' + Chemical Name

Step 3

Store in Designated
Satellite Accumulation Area (SAA)

Segregate from
Incompatible Materials

Contact Institutional EHS/OCRS
for Waste Pickup

Professional Disposal
(Licensed Facility - Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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